TD-165

• IUPAC Name: (2S,4R)-1-[(2S)-2-[11-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]amino]undecanoylamino]-3,3-dimethylbutanoyl]-4-hydroxy-N-[[4-(4-methyl-1,3-thiazol-5-yl)phenyl]methyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C46H59N7O8S/c1-28-39(62-27-49-28)30-19-17-29(18-20-30)25-48-41(57)35-24-31(54)26-52(35)45(61)40(46(2,3)4)50-36(55)16-11-9-7-5-6-8-10-12-23-47-33-15-13-14-32-38(33)44(60)53(43(32)59)34-21-22-37(56)51-42(34)58/h13-15,17-20,27,31,34-35,40,47,54H,5-12,16,21-26H2,1-4H3,(H,48,57)(H,50,55)(H,51,56,58)/t31-,34?,35+,40-/m1/s1
• InChI Key: KSXVXTSIDVRZBR-IINAPWRYSA-N
• Canonical SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)C3CC(CN3C(=O)C(C(C)(C)C)NC(=O)CCCCCCCCCCNC4=CC=CC5=C4C(=O)N(C5=O)C6CCC(=O)NC6=O)O
• Isomeric SMILES: CC1=C(SC=N1)C2=CC=C(C=C2)CNC(=O)[C@@H]3C[C@H](CN3C(=O)[C@H](C(C)(C)C)NC(=O)CCCCCCCCCCNC4=CC=CC5=C4C(=O)N(C5=O)C6CCC(=O)NC6=O)O
• Molecular Formula: C46H59N7O8S
• Molecular Weight: 870.1 g/mol

Description

TD-165 is a compound based on proteolysis-targeting chimera (PROTAC) technology. It is designed as a cereblon (CRBN) degrader, consisting of a cereblon ligand-binding group, a linker, and a von Hippel-Landau (VHL) binding group . This compound is primarily used in scientific research for its ability to target and degrade specific proteins within cells.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of TD-165 involves the conjugation of a cereblon ligand-binding group with a linker and a von Hippel-Landau binding group. The specific synthetic routes and reaction conditions are proprietary and not publicly disclosed in detail. the general approach involves the use of standard organic synthesis techniques to assemble the three components into a single molecule .

Industrial Production Methods

Industrial production of this compound is typically carried out under controlled laboratory conditions to ensure high purity and consistency. The process involves multiple steps of synthesis, purification, and quality control to produce the final compound with a purity of over 99% .

Chemical Reactions Analysis

Types of Reactions

TD-165 undergoes several types of chemical reactions, including:

Degradation Reactions: This compound is designed to induce the degradation of specific proteins by recruiting them to the proteasome for destruction.

Binding Reactions: The compound binds to cereblon and von Hippel-Landau proteins, facilitating the formation of a ternary complex that leads to protein degradation.

Common Reagents and Conditions

Reagents: Common reagents used in the synthesis and reactions of this compound include organic solvents like dimethyl sulfoxide (DMSO), and various coupling agents and catalysts.

Conditions: The reactions are typically carried out under controlled temperatures and pH conditions to ensure optimal binding and degradation activity.

Major Products Formed

The major product formed from the reactions involving this compound is the degraded protein that has been targeted for destruction. This process effectively reduces the levels of the specific protein within the cell .

Scientific Research Applications

TD-165 has a wide range of scientific research applications, including:

Chemistry: Used as a tool to study protein degradation pathways and the effects of targeted protein degradation on cellular processes.

Biology: Employed in research to understand the role of specific proteins in various biological pathways and diseases.

Medicine: Investigated for its potential therapeutic applications in diseases where protein degradation can be beneficial, such as cancer and neurodegenerative disorders.

Industry: Utilized in the development of new drugs and therapeutic strategies that leverage the PROTAC technology for targeted protein degradation.

Mechanism of Action

TD-165 exerts its effects through the formation of a ternary complex involving the target protein, cereblon, and von Hippel-Landau proteins. This complex facilitates the ubiquitination and subsequent degradation of the target protein by the proteasome . The molecular targets of this compound include proteins that are involved in various cellular processes, and the pathways affected by its action are those related to protein homeostasis and degradation .

Comparison with Similar Compounds

Similar Compounds

BC-1215: An inhibitor of F-box protein 3, also involved in protein degradation.

Pomalidomide-C2-NH2 hydrochloride: A cereblon ligand-linker conjugate used in PROTAC technology.

Thalidomide 5-fluoride: A thalidomide-based cereblon ligand that forms PROTACs.

Uniqueness of TD-165

This compound is unique in its specific design as a cereblon degrader with a high degree of specificity and efficiency in targeting and degrading proteins. Its combination of a cereblon ligand-binding group, a linker, and a von Hippel-Landau binding group makes it a versatile and powerful tool in the field of targeted protein degradation .